Cas no 2228700-92-1 (2-1-(1-phenylethyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(1-phenylethyl)cyclopropylethan-1-amine
• CAS No: 2228700-92-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6440994
• PubChem ID: 165618510
• Update Time: 2025-06-30

2-1-(1-phenylethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-phenylethyl)cyclopropylethan-1-amine
• EN300-1861197
• 2-[1-(1-phenylethyl)cyclopropyl]ethan-1-amine
• 2228700-92-1

• Inchi： 1S/C13H19N/c1-11(12-5-3-2-4-6-12)13(7-8-13)9-10-14/h2-6,11H,7-10,14H2,1H3
• InChI Key： ZZIZCVXOCFOHRS-UHFFFAOYSA-N
• SMILES： NCCC1(C(C2C=CC=CC=2)C)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1-phenylethyl)cyclopropylethan-1-amine

Introduction to 2-1-(1-phenylethyl)cyclopropylethan-1-amine (CAS No. 2228700-92-1)

2-1-(1-phenylethyl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228700-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone fused with an amine functional group, further substituted with a phenylethyl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The structural composition of 2-1-(1-phenylethyl)cyclopropylethan-1-amine involves a cyclopropyl ring connected to an ethyl chain, which terminates in an amine group (-NH₂). The presence of the phenylethyl substituent introduces additional complexity and potential for diverse biological interactions. This structural motif is not only intriguing from a chemical perspective but also holds potential for pharmacological activity, as evidenced by its incorporation into various research studies.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their unique electronic and steric properties. The cyclopropyl ring, being a three-membered heterocycle, introduces rigidity and conformational constraints that can influence the binding affinity and selectivity of the molecule towards biological targets. Additionally, the amine group serves as a versatile functional handle, allowing for further derivatization and modification to enhance pharmacological properties.

The phenylethyl moiety, also known as benzyl alcohol without the hydroxyl group, contributes to the lipophilicity and potential for membrane permeability, which are critical factors in drug design. The combination of these structural elements suggests that 2-1-(1-phenylethyl)cyclopropylethan-1-amine may exhibit properties suitable for various therapeutic applications, including modulation of enzymatic activity, receptor binding, and signal transduction pathways.

Recent studies have begun to explore the pharmacological potential of compounds with similar structural motifs. For instance, researchers have investigated analogs of 2-1-(1-phenylethyl)cyclopropylethan-1-amine for their effects on neurotransmitter systems and inflammatory pathways. The cyclopropyl ring has been shown to interact with specific binding sites on enzymes and receptors, potentially leading to therapeutic effects. Furthermore, the amine group provides a site for hydrogen bonding interactions, which can enhance binding affinity and selectivity.

The phenylethyl substituent has also been studied for its ability to modulate biological processes. In particular, phenethylamines are known to interact with monoamine transporters and receptors, making them relevant in the context of central nervous system (CNS) disorders. While 2-1-(1-phenylethyl)cyclopropylethan-1-amine may not be directly related to these systems, its structural similarity suggests potential for similar pharmacological actions.

One area of interest is the use of 2-1-(1-phenylethyl)cyclopropylethan-1-amine as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of the molecule. This approach has been successful in developing novel compounds with improved efficacy and reduced side effects. The flexibility offered by the amine group allows for diverse chemical modifications, making it an attractive platform for medicinal chemistry investigations.

Another compelling aspect of 2-1-(1-phenylethyl)cyclopropylethan-1-amine is its potential role in addressing unmet medical needs. With increasing demands for targeted therapies and personalized medicine, there is a continuous need for new chemical entities that can interact selectively with disease-related targets. The unique structural features of this compound make it a valuable asset in the search for such entities.

In conclusion,2-1-(1-phenylethyl)cyclopropylethan-1-amineseems poised to play a significant role in pharmaceutical research and development. Its structural complexity and potential pharmacological activity make it an intriguing candidate for further investigation. As research progresses, 2228700 - 92 - 1 may find applications in various therapeutic areas, contributing to advancements in drug discovery and patient care.